Cas no 349091-17-4 (1-(4-methylbenzoyl)piperidin-3-ylmethanol)

• Product Name: 1-(4-methylbenzoyl)piperidin-3-ylmethanol
• CAS No: 349091-17-4
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5730417
• Update Time: 2025-05-20

1-(4-methylbenzoyl)piperidin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• Methanone, [3-(hydroxymethyl)-1-piperidinyl](4-methylphenyl)-
• 1-(4-methylbenzoyl)piperidin-3-yl]methanol
• 1-(4-methylbenzoyl)piperidin-3-ylmethanol

• Inchi： 1S/C14H19NO2/c1-11-4-6-13(7-5-11)14(17)15-8-2-3-12(9-15)10-16/h4-7,12,16H,2-3,8-10H2,1H3
• InChI Key： BMOBTCMAYBMOCW-UHFFFAOYSA-N
• SMILES： C(N1CCCC(CO)C1)(C1=CC=C(C)C=C1)=O

Experimental Properties

• Density: 1.114±0.06 g/cm3(Predicted)
• Boiling Point: 411.9±28.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-(4-methylbenzoyl)piperidin-3-ylmethanol

Introduction to 1-(4-methylbenzoyl)piperidin-3-ylmethanol (CAS No. 349091-17-4)

1-(4-methylbenzoyl)piperidin-3-ylmethanol, identified by its Chemical Abstracts Service (CAS) number 349091-17-4, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a piperidine core substituted with a 4-methylbenzoyl group and a hydroxymethyl moiety, has garnered attention due to its structural versatility and potential biological activity. The presence of the piperidine ring, a common pharmacophore in medicinal chemistry, suggests that this compound may exhibit properties suitable for modulation of various biological pathways.

The 4-methylbenzoyl moiety contributes to the lipophilicity and electronic properties of the molecule, which are critical factors in determining its interaction with biological targets. Additionally, the hydroxymethyl group at the 3-position of the piperidine ring introduces a polar functional group that can influence solubility and binding affinity. These structural features make 1-(4-methylbenzoyl)piperidin-3-ylmethanol a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives. Piperidine-based compounds have been widely studied for their role in treating neurological disorders, cardiovascular diseases, and infectious diseases. The unique scaffolding of 1-(4-methylbenzoyl)piperidin-3-ylmethanol positions it as a valuable scaffold for structure-activity relationship (SAR) studies aimed at optimizing drug-like properties.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. By serving as a building block, 1-(4-methylbenzoyl)piperidin-3-ylmethanol can be further modified to create libraries of derivatives with tailored biological activities. This approach is particularly relevant in fragment-based drug design, where small molecules are used to identify lead compounds through iterative optimization.

The synthesis of 1-(4-methylbenzoyl)piperidin-3-ylmethanol involves multi-step organic transformations that highlight the synthetic prowess required to construct such intricate molecular frameworks. Key steps typically include nucleophilic substitution reactions to introduce the piperidine ring, followed by acylation to attach the 4-methylbenzoyl group. The introduction of the hydroxymethyl group may require protective group strategies to ensure regioselectivity during synthesis.

Recent advancements in computational chemistry have enabled more efficient virtual screening processes for identifying promising drug candidates like 1-(4-methylbenzoyl)piperidin-3-ylmethanol. Molecular docking simulations can predict how this compound interacts with target proteins, providing insights into its potential therapeutic effects. Such computational methods are increasingly integral to modern drug discovery pipelines, reducing the reliance on empirical screening and accelerating the identification of lead compounds.

The pharmacokinetic profile of 1-(4-methylbenzoyl)piperidin-3-ylmethanol is another critical consideration in its development as a therapeutic agent. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to ensure that the compound reaches its intended target site in sufficient concentrations and remains active for an appropriate duration. Preclinical studies often focus on these parameters to assess feasibility before advancing into clinical trials.

In conclusion, 1-(4-methylbenzoyl)piperidin-3-ylmethanol (CAS No. 349091-17-4) represents a fascinating molecule with potential applications across multiple therapeutic areas. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in shaping the future of pharmaceutical innovation.